Cas no 1286712-18-2 (2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole)

2-{1-(2H-1,3-Benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole is a structurally complex heterocyclic compound featuring a benzodioxole and benzothiazole framework linked via a piperidine moiety. The presence of fluorine atoms at the 4- and 6-positions enhances its electronic properties, making it potentially useful in medicinal chemistry or agrochemical applications. The benzodioxole carbonyl group contributes to its stability and may influence binding affinity in biological systems. This compound's modular design allows for further derivatization, offering versatility in research applications. Its unique scaffold could be valuable in the development of enzyme inhibitors or receptor modulators, particularly where selective interactions with sulfur- or fluorine-sensitive targets are desired.
2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole structure
1286712-18-2 structure
Product Name:2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole
CAS No:1286712-18-2
MF:C20H16F2N2O4S
MW:418.413850784302
CID:5967691
PubChem ID:49732934
Update Time:2025-10-17

2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole
    • 1,3-benzodioxol-5-yl-[4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]methanone
    • F5939-2352
    • AKOS024527717
    • benzo[d][1,3]dioxol-5-yl(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)methanone
    • 1286712-18-2
    • VU0528318-1
    • 2-{[1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yl]oxy}-4,6-difluoro-1,3-benzothiazole
    • Inchi: 1S/C20H16F2N2O4S/c21-12-8-14(22)18-17(9-12)29-20(23-18)28-13-3-5-24(6-4-13)19(25)11-1-2-15-16(7-11)27-10-26-15/h1-2,7-9,13H,3-6,10H2
    • InChI Key: XFOAVZXCYPBRFZ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C2OCOC2=C1)(N1CCC(OC2=NC3=C(F)C=C(F)C=C3S2)CC1)=O

Computed Properties

  • Exact Mass: 418.08
  • Monoisotopic Mass: 418.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.1A^2
  • XLogP3: 4.4

2-{1-(2H-1,3-benzodioxole-5-carbonyl)piperidin-4-yloxy}-4,6-difluoro-1,3-benzothiazole Pricemore >>

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